Cas no 289706-65-6 (2-Oxazolidinone,3-acetyl-4-(1-methylethyl)-)

• Product Name: 2-Oxazolidinone,3-acetyl-4-(1-methylethyl)-
• CAS No: 289706-65-6
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 249014
• PubChem ID: 5323935
• Update Time: 2025-04-19

2-Oxazolidinone,3-acetyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,3-acetyl-4-(1-methylethyl)-
• 2-Oxazolidinone, 3-acetyl-4-(1-methylethyl)- (9CI)
• 3-Acetyl-4-isopropyloxazolidin-2-one
• 289706-65-6
• FT-0695846

• Inchi： 1S/C8H13NO3/c1-5(2)7-4-12-8(11)9(7)6(3)10/h5,7H,4H2,1-3H3
• InChI Key： DDLQJZMVXVQYJT-UHFFFAOYSA-N
• SMILES： O1C(N(C(C)=O)C(C1)C(C)C)=O

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61